Cas no 2137478-36-3 (tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino]cyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino]cyclohexyl}carbamate
• CAS No: 2137478-36-3
• MF: C₁₇H₃₄N₂O₃
• MW: 314.463465213776
• CID: 6585375
• PubChem ID: 165498325
• Update Time: 2025-08-04

tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1161892
• 2137478-36-3
• tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino]cyclohexyl}carbamate

• Inchi： 1S/C17H34N2O3/c1-7-12(8-2)19(6)15-11-13(20)9-10-14(15)18-16(21)22-17(3,4)5/h12-15,20H,7-11H2,1-6H3,(H,18,21)
• InChI Key： PMBIYHBZBQOBCX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(C)C(CC)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.25694295g/mol
• Monoisotopic Mass: 314.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino]cyclohexyl}carbamate

Introduction to Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate (CAS No. 2137478-36-3)

Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate, a compound with the chemical identifier CAS No. 2137478-36-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl and N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl} substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of this compound have been the focus of extensive research efforts in recent years. The presence of the 4-hydroxy group and the methyl(pentan-3-yl)amino moiety in the structure suggests a high degree of molecular complexity, which may be crucial for its interaction with biological targets. Such structural motifs are often employed in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential applications in medicine. Carbamates are known for their versatility as pharmacophores, exhibiting a wide range of biological activities. The carbamate group in Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate is particularly noteworthy, as it can participate in various biochemical interactions, including hydrogen bonding and ionic interactions with biological targets.

The tert-butyl group, on the other hand, serves as a steric anchor, influencing the conformational flexibility and solubility of the molecule. This structural feature can be critical in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The combination of these structural elements makes Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in elucidating these interactions at an atomic level. These techniques have revealed that the specific arrangement of atoms in Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate is well-suited for binding to various protein targets, suggesting multiple potential mechanisms of action.

The compound's potential therapeutic applications are broad and encompass several areas of medical research. One particularly exciting area is its potential use in oncology. Preliminary studies have indicated that carbamate-based molecules can exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The unique structural features of Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate make it an attractive candidate for further exploration in this context.

In addition to oncology, this compound has shown promise in other therapeutic domains. For instance, its ability to interact with specific receptors or enzymes may make it useful in treating neurological disorders. The hydroxyl and amine groups within its structure could facilitate interactions with neurotransmitter receptors or other key proteins involved in neural signaling pathways.

The synthesis of Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can fine-tune its biological activity.

The development of novel pharmaceuticals is often accompanied by rigorous safety and efficacy testing. Preclinical studies are essential to evaluate the potential benefits and risks associated with new compounds before they can be tested in human trials. Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yl)amino)cyclohexyl}carbamate has undergone several preclinical studies to assess its toxicity profile and pharmacological effects. These studies have provided valuable insights into its potential therapeutic value while also identifying any necessary modifications to improve its safety profile.

The future prospects for Tert-butyl N-{4-hydroxy-2-[methyl(pentan-3-yIAMINO)cyclohexyLCARBAMATE (CAS No. 213747836)} are promising, with ongoing research aimed at optimizing its properties for clinical applications. Advances in synthetic chemistry and biotechnology continue to open new avenues for drug development, making compounds like this one increasingly relevant in modern medicine.